(2E,4E,2'E,4'E)-N,N'-(sulfonyldibenzene-4,1-diyl)bishexa-2,4-dienamide

• IUPAC Name: (2E,4E)-N-[4-[4-[[(2E,4E)-hexa-2,4-dienoyl]amino]phenyl]sulfonylphenyl]hexa-2,4-dienamide
• InChI: InChI=1S/C24H24N2O4S/c1-3-5-7-9-23(27)25-19-11-15-21(16-12-19)31(29,30)22-17-13-20(14-18-22)26-24(28)10-8-6-4-2/h3-18H,1-2H3,(H,25,27)(H,26,28)/b5-3+,6-4+,9-7+,10-8+
• InChI Key: VRDSSXUEAUMRSW-MIIZMDLZSA-N
• Canonical SMILES: CC=CC=CC(=O)NC1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C=CC=CC
• Isomeric SMILES: C/C=C/C=C/C(=O)NC1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)/C=C/C=C/C
• Molecular Formula: C24H24N2O4S
• Molecular Weight: 436.5 g/mol

Description

(2E,4E,2'E,4'E)-N,N'-(sulfonyldibenzene-4,1-diyl)bishexa-2,4-dienamide, also known as SDB-006, is a synthetic cannabinoid compound that has gained attention in the scientific research community due to its potential therapeutic applications.

Mechanism of Action

(2E,4E,2'E,4'E)-N,N'-(sulfonyldibenzene-4,1-diyl)bishexa-2,4-dienamide acts as a partial agonist at the CB1 and CB2 receptors, which are part of the endocannabinoid system (ECS). The ECS plays a crucial role in maintaining homeostasis in the body by regulating various physiological processes such as pain, mood, appetite, and inflammation. (2E,4E,2'E,4'E)-N,N'-(sulfonyldibenzene-4,1-diyl)bishexa-2,4-dienamide binds to these receptors and modulates their activity, resulting in the activation or inhibition of downstream signaling pathways.
Biochemical and Physiological Effects:
(2E,4E,2'E,4'E)-N,N'-(sulfonyldibenzene-4,1-diyl)bishexa-2,4-dienamide has been shown to have various biochemical and physiological effects on the body. It has been found to increase the release of dopamine, a neurotransmitter involved in the regulation of mood and reward. (2E,4E,2'E,4'E)-N,N'-(sulfonyldibenzene-4,1-diyl)bishexa-2,4-dienamide has also been shown to decrease the release of glutamate, a neurotransmitter involved in the regulation of pain and inflammation. Additionally, (2E,4E,2'E,4'E)-N,N'-(sulfonyldibenzene-4,1-diyl)bishexa-2,4-dienamide has been found to have anti-inflammatory and anti-oxidant properties, which may be beneficial in the treatment of various medical conditions.

Advantages and Limitations for Lab Experiments

One advantage of using (2E,4E,2'E,4'E)-N,N'-(sulfonyldibenzene-4,1-diyl)bishexa-2,4-dienamide in lab experiments is its high affinity for the CB1 and CB2 receptors, which allows for the modulation of downstream signaling pathways. Another advantage is its ability to cross the blood-brain barrier, which allows for the study of its effects on the central nervous system. However, one limitation of using (2E,4E,2'E,4'E)-N,N'-(sulfonyldibenzene-4,1-diyl)bishexa-2,4-dienamide in lab experiments is its potential for cytotoxicity, which may affect the viability of cells and tissues.

Future Directions

There are several future directions for the study of (2E,4E,2'E,4'E)-N,N'-(sulfonyldibenzene-4,1-diyl)bishexa-2,4-dienamide. One direction is the investigation of its potential therapeutic applications in the treatment of various medical conditions. Another direction is the study of its effects on the ECS and its downstream signaling pathways. Additionally, the development of more selective and potent analogs of (2E,4E,2'E,4'E)-N,N'-(sulfonyldibenzene-4,1-diyl)bishexa-2,4-dienamide may lead to the discovery of new therapeutic targets and treatments.

Synthesis Methods

The synthesis of (2E,4E,2'E,4'E)-N,N'-(sulfonyldibenzene-4,1-diyl)bishexa-2,4-dienamide involves the reaction of 4,4'-dichlorodibenzyl sulfone with hexa-2,4-diene-1-amine in the presence of a base. This reaction results in the formation of (2E,4E,2'E,4'E)-N,N'-(sulfonyldibenzene-4,1-diyl)bishexa-2,4-dienamide as a white crystalline powder. The purity of (2E,4E,2'E,4'E)-N,N'-(sulfonyldibenzene-4,1-diyl)bishexa-2,4-dienamide can be determined through various analytical techniques such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS).

Scientific Research Applications

(2E,4E,2'E,4'E)-N,N'-(sulfonyldibenzene-4,1-diyl)bishexa-2,4-dienamide has shown potential therapeutic applications in the treatment of various medical conditions such as chronic pain, anxiety, depression, and neurological disorders. It has been found to have a high affinity for the cannabinoid receptors CB1 and CB2, which are involved in the regulation of pain, mood, and appetite. (2E,4E,2'E,4'E)-N,N'-(sulfonyldibenzene-4,1-diyl)bishexa-2,4-dienamide has also been shown to have anti-inflammatory and anti-oxidant properties, which may be beneficial in the treatment of inflammatory conditions such as arthritis and multiple sclerosis.